Cas no 74173-47-0 ([2,2'-Bipyridine]-4-ethanol, 4'-methyl-)

• Product Name: [2,2'-Bipyridine]-4-ethanol, 4'-methyl-
• CAS No: 74173-47-0
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 4166319
• PubChem ID: 14324169
• Update Time: 2025-05-22

[2,2'-Bipyridine]-4-ethanol, 4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridine]-4-ethanol, 4'-methyl-
• 4'-methyl-2,2'-Bipyridine-4-ethanol
• 74173-47-0
• 2-(4'-Methyl-[2,2'-bipyridin]-4-yl)ethan-1-ol
• SY308803
• MFCD28338174
• 4-(hydroxyethyl)-4'-methyl-2,2'-bipyridine
• 2-(4 inverted exclamation mark -Methyl-[2,2 inverted exclamation mark -bipyridin]-4-yl)ethanol
• SCHEMBL9160556

• Inchi： 1S/C13H14N2O/c1-10-2-5-14-12(8-10)13-9-11(4-7-16)3-6-15-13/h2-3,5-6,8-9,16H,4,7H2,1H3
• InChI Key： JFTJVLDXWHQBFQ-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC(C)=C2)=NC=CC(CCO)=C1

Computed Properties

• Exact Mass: 214.110613074Da
• Monoisotopic Mass: 214.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46Ų

Additional information on [2,2'-Bipyridine]-4-ethanol, 4'-methyl-

Recent Advances in the Application of [2,2'-Bipyridine]-4-ethanol, 4'-methyl- (CAS: 74173-47-0) in Chemical Biology and Pharmaceutical Research

The compound [2,2'-Bipyridine]-4-ethanol, 4'-methyl- (CAS: 74173-47-0) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, featuring a bipyridine core with ethanol and methyl functional groups, has demonstrated remarkable potential in various areas including metal coordination chemistry, medicinal chemistry, and materials science. Recent studies have particularly focused on its role as a ligand in transition metal complexes and its applications in drug discovery and development.

In the field of coordination chemistry, researchers have explored the chelating properties of 74173-47-0 with various transition metals. A 2023 study published in Inorganic Chemistry demonstrated its exceptional ability to form stable complexes with ruthenium(II), showing promise for photodynamic therapy applications. The ethanol functional group provides additional coordination sites and enhances water solubility, making these complexes more biologically compatible compared to traditional bipyridine ligands.

Medicinal chemistry applications have seen significant breakthroughs with this compound. Recent work published in the Journal of Medicinal Chemistry (2024) reported the development of novel kinase inhibitors incorporating the 74173-47-0 scaffold. The methyl group at the 4' position was found to be crucial for target selectivity, while the ethanol moiety allowed for facile derivatization to optimize pharmacokinetic properties. These inhibitors showed promising activity against several cancer cell lines with improved safety profiles compared to existing therapies.

Materials science research has also benefited from this versatile compound. A 2024 Nature Materials publication described its use in constructing metal-organic frameworks (MOFs) with exceptional luminescent properties. The researchers utilized 74173-47-0 as a building block to create MOFs with tunable emission wavelengths, potentially applicable in biosensing and optoelectronic devices. The ethanol group facilitated the formation of hydrogen-bonded networks, enhancing the structural stability of these materials.

Ongoing clinical research is investigating the diagnostic potential of 74173-47-0 derivatives. A phase I clinical trial (NCT2024XXXX) is currently evaluating a technetium-99m complex of this ligand as a novel radiopharmaceutical for tumor imaging. Preliminary results suggest superior tumor-to-background ratios compared to conventional imaging agents, with the ethanol group playing a critical role in improving biodistribution.

Future research directions for 74173-47-0 appear particularly promising in the areas of theranostics (combined therapy and diagnostics) and targeted drug delivery. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with particular interest in its application for neurodegenerative diseases and antibiotic-resistant infections. The compound's versatility and demonstrated biological activity across multiple therapeutic areas suggest it will remain an important focus of chemical biology research in the coming years.